3-(Hydroxymethyl)-2-benzothiazolinone
Overview
Description
3-(Hydroxymethyl)-2-benzothiazolinone is a useful research compound. Its molecular formula is C8H7NO2S and its molecular weight is 181.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
3-(Hydroxymethyl)-2-benzothiazolinone is used in the synthesis of various chemical compounds. D'Amico and Bollinger (1989) detailed its use in creating 3-(substituted-aminomethyl)-2-benzothiazolinone and related compounds by reacting with formaldehyde and different amines or anilines (D'Amico & Bollinger, 1989). This showcases its versatility in chemical synthesis.
Thermochemical Studies
Ana L. R. Silva et al. (2014) conducted experimental and computational thermochemical studies on 2-benzothiazolinone, a related compound, for understanding its standard molar energy of combustion and enthalpy of formation (Silva, Morais, & Silva, 2014). These studies are crucial for understanding the energetic properties of these compounds.
Photophysical Properties
Kai Li et al. (2018) designed and synthesized a benzothiazole-based aggregation-induced emission luminogen (AIEgen) with properties such as excited-state intramolecular proton transfer (ESIPT) and restricted intramolecular rotation (RIR), demonstrating potential in physiological pH sensing (Li et al., 2018). These findings highlight the utility of benzothiazolinone derivatives in developing sensitive biosensors.
Corrosion Inhibition
Zhiyong Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in acidic solutions (Hu et al., 2016). Their work provides insights into the use of these compounds as potential corrosion inhibitors, an important application in material science.
Photovoltaic Efficiency
Y. Mary et al. (2020) synthesized bioactive benzothiazolinone acetamide analogs and analyzed their potential as photosensitizers in dye-sensitized solar cells (DSSCs). Their research included spectroscopic studies and quantum mechanical calculations, demonstrating the compounds' light-harvesting efficiency and potential in solar energy applications (Mary et al., 2020).
Properties
IUPAC Name |
3-(hydroxymethyl)-1,3-benzothiazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO2S/c10-5-9-6-3-1-2-4-7(6)12-8(9)11/h1-4,10H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGEJJONTBKAEKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N(C(=O)S2)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50369997 |
Source
|
| Record name | 3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50369997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
72679-97-1 |
Source
|
| Record name | 3-(Hydroxymethyl)-1,3-benzothiazol-2(3H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50369997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of 3-(Hydroxymethyl)-2-benzothiazolinone in the synthesis of substituted benzothiazolinones?
A1: this compound serves as a crucial starting material for synthesizing a variety of 3-substituted-2-benzothiazolinone derivatives. [] The research demonstrates its utility in Mannich-type reactions. For example, reacting this compound with formaldehyde and various amines produces 3-(substituted-aminomethyl)-2-benzothiazolinone compounds. [] This highlights the compound's versatility in constructing diverse benzothiazolinone derivatives for potential biological and chemical applications.
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